Cas no 1354010-93-7 ((S)-2-Amino-N-isopropyl-N-thiophen-3-ylmethyl-propionamide)

• Product Name: (S)-2-Amino-N-isopropyl-N-thiophen-3-ylmethyl-propionamide
• CAS No: 1354010-93-7
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 2165853
• Update Time: 2025-08-05

(S)-2-Amino-N-isopropyl-N-thiophen-3-ylmethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-isopropyl-n-thiophen-3-ylmethyl-propionamide
• (S)-2-Amino-N-isopropyl-N-(thiophen-3-ylmethyl)propanamide
• AM96374
• (S)-2-Amino-N-isopropyl-N-thiophen-3-ylmethylpropanamide
• (S)-2-Amino-N-isopropyl-N-thiophen-3-ylmethyl-propionamide

• Inchi： 1S/C11H18N2OS/c1-8(2)13(11(14)9(3)12)6-10-4-5-15-7-10/h4-5,7-9H,6,12H2,1-3H3/t9-/m0/s1
• InChI Key： GGNQKRLMYCIKQR-VIFPVBQESA-N
• SMILES： S1C=CC(=C1)CN(C([C@H](C)N)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Topological Polar Surface Area: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-isopropyl-N-thiophen-3-ylmethyl-propionamide

Introduction to (S)-2-Amino-N-isopropyl-N-thiophen-3-ylmethyl-propionamide (CAS No. 1354010-93-7)

Compound CAS No. 1354010-93-7, specifically identified as (S)-2-Amino-N-isopropyl-N-thiophen-3-ylmethyl-propionamide, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This enantiomerically pure compound has garnered considerable attention due to its structural complexity and potential therapeutic applications. The unique arrangement of functional groups, including an amino group, an isopropyl group, and a thiophen-3-ylmethyl moiety, positions this compound as a promising candidate for further investigation in drug discovery and development.

The chemical structure of (S)-2-Amino-N-isopropyl-N-thiophen-3-ylmethyl-propionamide is characterized by its chiral center, which imparts specific stereochemical properties to the molecule. This chirality is crucial in pharmaceuticals, as it can significantly influence the biological activity and efficacy of a drug. The presence of a thiophene ring further adds to the molecular complexity, offering diverse interactions with biological targets. Such structural features make this compound an intriguing subject for synthetic chemists and pharmacologists alike.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. Thiophene derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The compound (S)-2-Amino-N-isopropyl-N-thiophen-3-ylmethyl-propionamide falls within this category, and its potential has not gone unnoticed by the scientific community.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with diseases such as cancer and inflammation. Current research indicates that the structural motifs present in (S)-2-Amino-N-isopropyl-N-thiophen-3-ylmethyl-propionamide may interact with key enzymes and receptors involved in these pathways. For instance, studies have suggested that thiophene-based compounds can inhibit the activity of enzymes like COX-2, which is implicated in pain and inflammation.

The synthesis of enantiomerically pure compounds like (S)-2-Amino-N-isopropyl-N-thiophen-3-ylmethyl-propionamide is a challenging yet rewarding endeavor. Advanced synthetic methodologies are employed to achieve high yields and purity levels. Techniques such as asymmetric hydrogenation and chiral resolution are commonly used to isolate the desired enantiomer. These methods ensure that the final product possesses the correct stereochemical configuration, which is essential for its intended biological activity.

The pharmacological profile of (S)-2-Amino-N-isopropyl-N-thiophen-3-ylmethyl-propionamide has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated promising results regarding its potential therapeutic effects. For example, researchers have observed inhibitory effects on certain kinases and other enzymes that are overexpressed in cancer cells. Additionally, the compound has shown anti-inflammatory properties by modulating cytokine production and reducing inflammatory mediator release.

The molecular interactions between (S)-2-Amino-N-isopropyl-N-thiophen-3-ylmethyl-propionamide and biological targets are complex and multifaceted. Computational modeling techniques have been instrumental in elucidating these interactions at a molecular level. By using computer simulations, scientists can predict how the compound binds to its target proteins and assess its potential efficacy. These models also help in designing derivatives with enhanced properties.

The future prospects for (S)-2-Amino-N-isopropyl-N-thiophen-3-ylmethyl-propionamide are vast. Ongoing research aims to optimize its pharmacokinetic properties, such as solubility and bioavailability, to enhance its clinical potential. Additionally, exploring new synthetic routes could lead to more cost-effective production methods. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, compound CAS No. 1354010-93-7 stands out as a significant molecule with considerable therapeutic potential. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel pharmaceuticals. As research continues to uncover new insights into its mechanisms of action, we can anticipate further advancements that will solidify its role in addressing some of the most pressing health challenges of our time.